1-(4-chlorophenyl)-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]cyclopentane-1-carboxamide

Specification

• CAS No.: 1396880-78-6
• Molecular Formula: C20H20ClN5O2
• Molecular Weight: 397.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]cyclopentane-1-carboxamide
• Standard InChI: InChI=1S/C20H20ClN5O2/c1-25-19(28)26(24-23-25)17-10-8-16(9-11-17)22-18(27)20(12-2-3-13-20)14-4-6-15(21)7-5-14/h4-11H,2-3,12-13H2,1H3,(H,22,27)
• Standard InChI Key: CMHKZYBZOVPQNP-UHFFFAOYSA-N
• SMILES: CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl
• Canonical SMILES: CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl

Introduction

The compound 1-(4-chlorophenyl)-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]cyclopentane-1-carboxamide is a complex organic molecule that incorporates several functional groups, including a tetrazole ring, a cyclopentane ring, and a phenyl group. This compound is of interest due to its potential applications in pharmaceuticals and materials science, given the versatility of its structural components.

Chemical Formula and Molecular Weight

• Chemical Formula: C$_{24}$H$_{22}$ClN$_{5}$O$_{2}$

• Molecular Weight: Approximately 446.9 g/mol

Structural Components

• Tetrazole Ring: The tetrazole group is known for its stability and ability to participate in hydrogen bonding, which can influence the compound's solubility and biological activity.

• Cyclopentane Ring: This ring provides a rigid framework that can affect the compound's conformation and interactions with other molecules.

• Phenyl Groups: These are common in organic compounds and contribute to the molecule's lipophilicity and potential for π-π stacking interactions.

Pharmaceutical Applications

Compounds with tetrazole rings are often explored for their biological activity, including antimicrobial, antiviral, and anticancer properties. The presence of a cyclopentane ring and phenyl groups may enhance the compound's ability to interact with biological targets.

Materials Science

In materials science, compounds with similar structures are used in the development of new materials due to their potential for forming stable complexes and participating in supramolecular interactions.